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Compound of Interest

Compound Name: NVS-ZP7-4 HCl

Cat. No.: B609696

Get Quote

Introduction & Scientific Context
NVS-ZP7-4 is a first-in-class chemical probe that selectively inhibits the endoplasmic reticulum

(ER) zinc transporter ZIP7 (SLC39A7).[1][2][3] By blocking the release of zinc from the ER into

the cytosol, NVS-ZP7-4 induces ER stress and subsequent apoptosis, particularly in Notch-

mutant T-cell acute lymphoblastic leukemia (T-ALL) cells [1].[2][4]

This protocol details the preparation of high-integrity stock solutions of the HCl salt form of

NVS-ZP7-4. While the free base is lipophilic, the hydrochloride (HCl) salt is often synthesized

to improve solid-state stability. However, the presence of the HCl counterion introduces specific

handling requirements regarding hygroscopicity and molecular weight calculations that, if

ignored, will lead to significant stoichiometric errors in biological assays.

Key Physicochemical Properties[5][6][7][8][9]
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Property Data Notes

Compound Name NVS-ZP7-4 HCl ZIP7 Inhibitor

CAS Number 2349367-89-9 (Refers to Free Base)

Formula (Free Base) C₂₈H₂₈FN₅OS

MW (Free Base) 501.62 g/mol Used for molarity if pure base

MW (HCl Salt) ~538.08 g/mol Must verify specific batch CoA

Solubility (DMSO) > 100 mM (> 50 mg/mL) Highly soluble

Solubility (Aqueous) Insoluble
Precipitates immediately in

water

Appearance White to beige solid

Critical Considerations (The "Why")
The Stoichiometry Trap
Researchers often calculate molarity based on the molecular weight (MW) of the free base

(501.62 g/mol ) while weighing out the HCl salt. This results in a ~7% under-dosing error.

Rule: Always use the MW listed on the specific vial label (Certificate of Analysis) for your

batch.

DMSO Hygroscopicity & Hydrolysis
Dimethyl sulfoxide (DMSO) is extremely hygroscopic. It can absorb up to 10% water by weight

from the atmosphere within 24 hours if left open.

Risk: Water in the DMSO stock promotes acid-catalyzed hydrolysis of the compound

(facilitated by the HCl proton) and alters the freezing point of the solution.

Solution: Use only Anhydrous DMSO (≥99.9%, <0.1% H₂O) and minimize air exposure.

The "Cold-Chain" Effect
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Repeated freeze-thaw cycles cause microscopic precipitation and concentration gradients

within the vial.

Protocol: Create single-use aliquots immediately after dissolution.

Step-by-Step Protocol
Phase 1: Preparation & Calculation[11]

Equilibration: Remove the vial of NVS-ZP7-4 HCl and the bottle of Anhydrous DMSO from

cold storage. Allow them to equilibrate to Room Temperature (RT) for at least 30 minutes

before opening.

Reason: Opening a cold vial causes atmospheric moisture to condense instantly on the

hygroscopic solid.

Weighing: Weigh the solid using an anti-static microbalance. Record the mass (

) in mg.

Calculation: Determine the volume of DMSO (

) required to achieve the target concentration (

), typically 10 mM.

Example:

Mass weighed: 5.0 mg

Batch MW (Mono-HCl): 538.08 g/mol

Target Concentration: 10 mM (0.01 M)
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Phase 2: Solubilization
Solvent Addition: Add the calculated volume of Anhydrous DMSO to the center of the vial.

Mixing:

Vortex vigorously for 30 seconds.

Optional: If particles persist, sonicate in a water bath at RT for 2–5 minutes.

Check: Solution should be completely clear and colorless to pale yellow.

Visual QC: Hold the vial up to a light source. Invert slowly. Look for "schlieren" lines

(indicating incomplete mixing) or particulates.

Phase 3: Aliquoting & Storage[11][12]
Aliquoting: Dispense the stock solution into light-protective (amber) polypropylene

microtubes. Recommended volume: 20–50 µL per tube (single-use).

Storage:

Short-term (< 1 month): -20°C.[5]

Long-term (> 1 month): -80°C.[6][5]

Note: NVS-ZP7-4 is stable in DMSO at -80°C for at least 6 months [2].[5]

Visualization: Solubilization Workflow
The following diagram outlines the critical decision points and process flow for ensuring stock

solution integrity.
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Caption: Workflow for the preparation of NVS-ZP7-4 HCl stock solutions, highlighting the

critical equilibration and inspection steps to prevent degradation.

Quality Control & Troubleshooting
Precipitation in Aqueous Media
NVS-ZP7-4 is highly lipophilic. When diluting the DMSO stock into cell culture media (e.g.,

RPMI/DMEM):

Stepwise Dilution: Do not add 10 mM stock directly to media if the final concentration is high.

Perform an intermediate dilution (e.g., 100x) in media, vortex immediately, then dilute to final.

Limit: Keep final DMSO concentration < 0.5% (v/v) to avoid solvent toxicity masking the ZIP7

inhibition effect.

Crash-out Check: If the media turns cloudy immediately, the compound has precipitated. Use

a lower concentration or verify the stock concentration.

Verification (LC-MS)
For critical HTS (High-Throughput Screening) campaigns, verify the stock concentration via LC-

MS.

Expected Mass: 502.2 (M+H)⁺ for the parent compound (Free Base detection).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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